Cas no 1805625-82-4 (2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid)

• Product Name: 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid
• CAS No: 1805625-82-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5003192
• Update Time: 2025-06-15

2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-7-2-3-8(4-11(14)15)9(5-12)10(7)6-13/h2-3,13H,4,6H2,1H3,(H,14,15)
• InChI Key： FGBRKHCNXGTSAZ-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=C(CC(=O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 0.6
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid

Introduction to 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid (CAS No. 1805625-82-4)

2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1805625-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylacetic acids, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid, including its cyano group, hydroxymethyl moiety, and methyl substitution on the aromatic ring, contribute to its unique chemical properties and reactivity. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates.

The cyano group at the 2-position of the phenyl ring introduces a strong electron-withdrawing effect, which can influence the compound's electronic properties and its interactions with biological targets. This feature is particularly relevant in medicinal chemistry, where such groups are often employed to modulate binding affinities and selectivity. The hydroxymethyl group at the 3-position provides a site for further functionalization, enabling the construction of more elaborate molecular architectures. This dual functionality makes 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid a versatile building block for synthetic chemists.

The methyl group at the 4-position further enhances the compound's complexity and potential utility. Methyl substitutions are commonly found in biologically active molecules and can play a crucial role in determining pharmacokinetic properties, such as solubility and metabolic stability. The presence of these three distinct functional groups—cyano, hydroxymethyl, and methyl—makes 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their reported pharmacological activities. For instance, compounds structurally related to 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid have been investigated for their potential roles in modulating inflammatory pathways, neurotransmitter systems, and metabolic processes. The cyano group, in particular, has been shown to enhance binding interactions with certain enzymes and receptors, making it a valuable feature for drug design.

One of the most compelling aspects of 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid is its utility as a precursor in the synthesis of more complex scaffolds. Researchers have leveraged its structural motifs to develop novel analogs with enhanced biological activity. For example, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer progression and as modulators of pain signaling pathways. The hydroxymethyl group provides a convenient handle for further derivatization, allowing chemists to introduce additional functional groups or linkages that can fine-tune the pharmacological properties of the final product.

The synthesis of 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid itself presents an interesting challenge due to its multiple reactive sites. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have enabled efficient construction of this compound and its derivatives. These methods not only improve yield but also allow for greater control over regioselectivity, which is crucial for producing compounds with desired biological activities.

From a computational chemistry perspective, 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For instance, computational analysis has revealed that subtle changes around the cyano group can significantly impact receptor binding energies. Such findings are invaluable for guiding experimental efforts aimed at optimizing lead compounds.

The pharmaceutical industry has also recognized the potential of 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid as a starting material for high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test large libraries of compounds for activity against various biological targets. By incorporating this compound into such screens, drug discovery teams can identify novel hits that may lead to new therapeutic agents. The structural diversity offered by its functional groups makes it an attractive candidate for generating compounds with unique pharmacological profiles.

Furthermore, the environmental impact of synthesizing 2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid has been considered in recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These approaches align with broader industry trends toward environmentally responsible manufacturing practices. By optimizing synthetic protocols, researchers aim to make the production of this compound more efficient while reducing its ecological footprint.

In conclusion,2-Cyano-3-hydroxymethyl-4-methylphenylacetic acid (CAS No. 1805625-82-4) represents a fascinating subject of study in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features—comprising a cyano group,a hydroxymethyl moiety,and a methyl substitution—make it a versatile intermediate with significant potential for drug development. Recent advancements in synthetic methodologies,computational modeling,and high-throughput screening have further highlighted its importance as a building block for novel therapeutic agents.

The continued exploration of this compound promises to yield new insights into its biological activities and applications in medicine,contributing to the discovery of next-generation pharmaceuticals that address unmet medical needs worldwide.